Benzenemethanol, 2-chloro-alpha-methyl-6-(trifluoromethyl)-

• Molecular Formula: C9H8ClF3O
• Molecular Weight: 224.61 g/mol
• IUPAC Name: 1-[2-chloro-6-(trifluoromethyl)phenyl]ethanol
• InChI: InChI=1S/C9H8ClF3O/c1-5(14)8-6(9(11,12)13)3-2-4-7(8)10/h2-5,14H,1H3
• InChI Key: WSOOGZYUWZLSJC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC=C1Cl)C(F)(F)F)O

Description

Benzenemethanol, 2-chloro-alpha-methyl-6-(trifluoromethyl)- is a useful research compound. Its molecular formula is C9H8ClF3O and its molecular weight is 224.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzenemethanol, 2-chloro-alpha-methyl-6-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzenemethanol, 2-chloro-alpha-methyl-6-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-6-(trifluoromethyl)benzaldehyde (266.9 mg, 1.280 mmol, 1 eq) in anhydrous THF (5 mL) at 0° C. under nitrogen, a 3.0 M solution of methylmagnesium bromide in Et2O (0.50 mL, 1.5 mmol, 1.2 eq) was added and the reaction was allowed to stir and warm to ambient temperature overnight. The reaction mixture was again cooled to 0° C. and saturated NH4Cl was added. Diethyl ether was also added and the layers were separated. The combined organic layers were washed with brine, dried over anhydrous Na2SO4, filtered, and concentrated in vacuo. The colorless oil crude was purified by chromatography on silica gel [0.5″×10″ glass column, eluting with 1:1 CH2Cl2:Heptane]. Fractions containing product were combined and concentrated in vacuo, affording the title material as a clear and colorless oil. 1H NMR (400 MHz, CDCl3) δ=1.73 (d, J=6.8 Hz, 3H), 3.04 (br s, 1H), 5.43 (q, J=6.8 Hz, 1H), 7.33 (ddq, J=8.0, 8.0, 0.8 Hz, 1H), 7.59 (d, J=7.8 Hz, 1H), 7.63 (d, J=7.8 Hz, 1H). MS (ES+): m/z 248.01/250.03 (100/37) [MNa+]. HPLC: tR=3.26 min (ZQ3, polar—5 min).